2-Chlorobenzoylacetonitrile
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-Chlorobenzoylacetonitrile involves various strategies, including the reaction of arylamines, methyl propiolate, aromatic aldehydes, and substituted acetonitriles in the presence of a base catalyst. This approach is noted for generating functionalized 2-amino hydropyridines and 2-pyridinones, highlighting the versatility of substituted acetonitriles in synthesis processes (Jing Sun et al., 2011).
Molecular Structure Analysis
The molecular structure of compounds similar to 2-Chlorobenzoylacetonitrile has been analyzed through various spectroscopic methods. Spectroscopic, spectrometric, and thermal analyses provide insights into the molecular structure and thermal properties, enabling a comprehensive understanding of these compounds' molecular frameworks (Diana Becerra et al., 2023).
Chemical Reactions and Properties
2-Chlorobenzoylacetonitrile and related compounds engage in a variety of chemical reactions, demonstrating their utility as versatile intermediates. For instance, the electrochemical carboxylation of chloroacetonitrile in the presence of CO2 highlights the compound's reactivity and potential in synthetic organic chemistry. This process showcases the ability to incorporate carbon dioxide into organic molecules, presenting an avenue for the development of environmentally benign synthesis methods (A. Isse & A. Gennaro, 2002).
Scientific Research Applications
Synthesis Applications : It is used in the synthesis of 1-hydroxymethyl-6-aryl-2H-anthra[9,1-bc]furans, 6-benzyl-2-hydroxymethylbenzonitriles, and 3-arylmethyl-4-methylphthalimides (Wang et al., 1998).
Drug Research : 2-Chlorobenzoylacetonitrile is significant in drug research for identifying points of attack for future medicines, thereby expanding treatment options (Drews, 2000).
Synthesizing Pyrrolo[3,4-a]indolizines : It aids in synthesizing various pyrrolo[3,4-a]indolizines, including 2-chloromethyl-1-indolizinecarbonitrile and its derivatives (Tereshchenko et al., 2006).
Partition Chromatography : It's used in partition chromatography for separating 2,4-dinitrophenylhydrazones of saturated aldehydes, saturated methyl ketones, 2-enals, and 2,4-dienals (Corbin, Schwartz, & Keeney, 1960).
Cyclization and Annulation Reactions : It plays a role in cyclization and annulation reactions, such as the Dieckmann-type reaction for producing annulated 1-aminocyclopentenes (Sommer, Begtrup, & Boegesoe, 1990).
Metabolism Studies : Its oral administration in rabbits and rats showed increased urinary excretion of glucuronides, ethereal sulphates, and mercapturic acid formation, important in metabolism studies (Wit & van Genderen, 1966).
Electrochemical Synthesis : The compound is used in the electrochemical synthesis of cyanoacetic acid from chloroacetonitrile for high acid yields (Isse & Gennaro, 2002).
Antibacterial Activity : 2-(1,3-dithian-2-ylidene)-2-arylacetonitrile shows promising results in antibacterial activity against certain bacteria (Hamrouni et al., 2015).
Safety and Hazards
2-Chlorobenzoylacetonitrile is associated with several hazards. It is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include washing face, hands, and any exposed skin thoroughly after handling .
properties
IUPAC Name |
3-(2-chlorophenyl)-3-oxopropanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBSWHTFHLWSSQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)CC#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40370158 |
Source
|
| Record name | 2-Chlorobenzoylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40370158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chlorobenzoylacetonitrile | |
CAS RN |
40018-25-5 |
Source
|
| Record name | 2-Chloro-β-oxobenzenepropanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40018-25-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2-Chlorobenzoyl)acetonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040018255 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Chlorobenzoylacetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40370158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chlorobenzoylacetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.123.091 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
